N-(4-acetamidophenyl)-2-(3-(dimethylamino)-4-(p-tolyl)-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[3-(dimethylamino)-4-(4-methylphenyl)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C22H25N5O2/c1-15-5-7-17(8-6-15)20-13-27(25-22(20)26(3)4)14-21(29)24-19-11-9-18(10-12-19)23-16(2)28/h5-13H,14H2,1-4H3,(H,23,28)(H,24,29)
• InChI Key: VDXVHWKIPLEOSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN(N=C2N(C)C)CC(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

N-(4-acetamidophenyl)-2-(3-(dimethylamino)-4-(p-tolyl)-1H-pyrazol-1-yl)acetamide, also known as DMAPT, is a small molecule compound that has been widely studied for its potential therapeutic applications. DMAPT is a synthetic derivative of parthenolide, a natural compound found in feverfew, a medicinal plant.

Scientific Research Applications

Synthesis and Structural Analysis

Studies on similar pyrazole-acetamide derivatives highlight their synthesis and characterization. For example, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized, showcasing the compound's utility in forming metal coordination complexes. These complexes were analyzed for their structural properties and potential antioxidant activities, indicating the compound's relevance in materials science and medicinal chemistry (Chkirate et al., 2019).

Biological Activities

Compounds with structural similarities to N-(4-acetamidophenyl)-2-(3-(dimethylamino)-4-(p-tolyl)-1H-pyrazol-1-yl)acetamide have been explored for various biological activities. This includes antimicrobial activities, where new thiazole and pyrazole derivatives based on similar moieties were evaluated, some exhibiting promising activities against microbial strains (Gouda et al., 2010). Additionally, derivatives have been synthesized with anti-inflammatory activity, highlighting the therapeutic potential of such compounds in drug discovery (Sunder & Maleraju, 2013).

Antitumor and Anticonvulsant Activities

Research into N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, which share a structural resemblance, has shown antitumor activities, with certain compounds demonstrating significant in vitro efficacy against cancer cell lines. This suggests potential applications in cancer research and treatment development (Fahim et al., 2019). Similarly, alkanamide derivatives related to the compound have been studied for their anticonvulsant activity, offering insights into the development of new therapeutics for epilepsy (Tarikogullari et al., 2010).